Cas no 2640861-74-9 (N-ethyl-4-[4-(6-methylpyrazin-2-yl)piperazin-1-yl]pyrimidin-2-amine)

• Product Name: N-ethyl-4-[4-(6-methylpyrazin-2-yl)piperazin-1-yl]pyrimidin-2-amine
• CAS No: 2640861-74-9
• MF: C₁₅H₂₁N₇
• MW: 299.374141454697
• CID: 5315631
• PubChem ID: 155799844
• Update Time: 2025-06-15

N-ethyl-4-[4-(6-methylpyrazin-2-yl)piperazin-1-yl]pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 2640861-74-9
• F6619-5499
• N-ethyl-4-[4-(6-methylpyrazin-2-yl)piperazin-1-yl]pyrimidin-2-amine
• AKOS040709552

• Inchi： 1S/C15H21N7/c1-3-17-15-18-5-4-13(20-15)21-6-8-22(9-7-21)14-11-16-10-12(2)19-14/h4-5,10-11H,3,6-9H2,1-2H3,(H,17,18,20)
• InChI Key： AVMLRZOQVROSQE-UHFFFAOYSA-N
• SMILES： N1(C2C=CN=C(NCC)N=2)CCN(C2C=NC=C(C)N=2)CC1

Computed Properties

• Exact Mass: 299.18584370g/mol
• Monoisotopic Mass: 299.18584370g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 70.1Ų

Additional information on N-ethyl-4-[4-(6-methylpyrazin-2-yl)piperazin-1-yl]pyrimidin-2-amine

Comprehensive Overview of N-ethyl-4-[4-(6-methylpyrazin-2-yl)piperazin-1-yl]pyrimidin-2-amine (CAS No. 2640861-74-9)

The compound N-ethyl-4-[4-(6-methylpyrazin-2-yl)piperazin-1-yl]pyrimidin-2-amine (CAS No. 2640861-74-9) is a promising small molecule with significant potential in pharmaceutical research and development. Its unique structure, featuring a pyrimidine core linked to a piperazine moiety and a methylpyrazine group, makes it a subject of interest for drug discovery. Researchers are particularly intrigued by its potential applications in targeting specific biological pathways, which aligns with the growing demand for precision medicine and personalized therapeutics.

In recent years, the scientific community has shown increasing interest in heterocyclic compounds like N-ethyl-4-[4-(6-methylpyrazin-2-yl)piperazin-1-yl]pyrimidin-2-amine due to their versatility in medicinal chemistry. These compounds are often explored for their ability to modulate enzyme activity or receptor interactions, which is crucial for developing treatments for complex diseases. The presence of both pyrimidine and pyrazine rings in this molecule suggests potential interactions with nucleic acids or proteins, making it a candidate for further investigation in oncology or infectious disease research.

The synthesis and characterization of CAS No. 2640861-74-9 have been topics of discussion in academic circles, especially in the context of structure-activity relationship (SAR) studies. Researchers are keen to understand how modifications to its ethyl or methyl substituents might enhance its pharmacological properties. This aligns with the broader trend in drug discovery, where small structural changes can lead to significant improvements in efficacy, selectivity, and safety profiles.

From a commercial perspective, N-ethyl-4-[4-(6-methylpyrazin-2-yl)piperazin-1-yl]pyrimidin-2-amine has garnered attention in the pharmaceutical industry as a potential intermediate or lead compound. Its piperazine moiety is particularly noteworthy, as this structural feature is common in many FDA-approved drugs, including antipsychotics and antidepressants. This has led to speculation about its potential applications in central nervous system (CNS) disorders, a hot topic in current medical research.

The physicochemical properties of CAS No. 2640861-74-9, such as its solubility, stability, and lipophilicity, are critical factors being evaluated for drug development purposes. These characteristics determine the compound's bioavailability and distribution in biological systems, which are essential considerations in the current push for more effective and targeted therapies. The presence of multiple nitrogen atoms in its structure suggests potential for forming hydrogen bonds, a property that could influence its binding affinity to biological targets.

In the context of modern drug discovery technologies, N-ethyl-4-[4-(6-methylpyrazin-2-yl)piperazin-1-yl]pyrimidin-2-amine represents an interesting case study for computational chemistry approaches. Molecular docking studies and quantitative structure-activity relationship (QSAR) modeling could provide valuable insights into its potential therapeutic applications. This is particularly relevant given the increasing use of artificial intelligence in drug discovery, a trend that has captured significant attention in both scientific and investment communities.

The patent landscape surrounding compounds similar to CAS No. 2640861-74-9 suggests growing intellectual property interest in this chemical space. Pharmaceutical companies are actively investigating pyrimidine and piperazine derivatives for various indications, reflecting the broader industry focus on developing novel small molecule therapeutics. This compound's unique combination of structural features positions it as a potentially valuable asset in competitive drug development pipelines.

From a regulatory standpoint, the development of N-ethyl-4-[4-(6-methylpyrazin-2-yl)piperazin-1-yl]pyrimidin-2-amine would need to follow stringent guidelines for preclinical and clinical evaluation. The current emphasis on drug safety and efficacy in regulatory frameworks worldwide makes thorough characterization of such compounds essential. This aligns with patient and healthcare provider demands for more transparent and evidence-based medication development processes.

In conclusion, N-ethyl-4-[4-(6-methylpyrazin-2-yl)piperazin-1-yl]pyrimidin-2-amine (CAS No. 2640861-74-9) represents an intriguing subject for both academic research and pharmaceutical development. Its structural complexity and potential biological activity make it a compound worth watching in the evolving landscape of medicinal chemistry. As research progresses, we may gain clearer insights into its therapeutic potential and possible applications in addressing unmet medical needs.